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Compound of Interest

Compound Name: 1,4-Diiodobutane

Cat. No.: B107930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,4-diiodobutane (CAS No. 628-21-7), a
versatile bifunctional alkylating agent crucial in various fields of chemical synthesis. This
document covers its chemical and physical properties, synthesis methodologies, key
applications in organic and pharmaceutical chemistry, and essential safety and handling
information.

Core Properties of 1,4-Diiodobutane

1,4-Diiodobutane, also known as tetramethylene diiodide, is a halogenated organic compound
characterized by a four-carbon chain with iodine atoms at the terminal positions.[1] This
structure makes it a valuable intermediate in the synthesis of more complex molecules.[2][3] At
room temperature, it exists as a colorless to pale yellow liquid that may darken upon exposure
to light or air.[1][4] While it has limited solubility in water, it is miscible with common organic
solvents like ethanol and ether.[1][5]

Quantitative Data Summary

The key physical and chemical properties of 1,4-diiodobutane are summarized in the table
below for easy reference and comparison.
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Property Value Citations
CAS Number 628-21-7 [11[2]1[6][71[8]
Molecular Formula CaHsl2 [1][7181e]
Molecular Weight 309.92 g/mol [61[71[8]
Appearance C.:olc')rless to pale yellow or pink (A5
liquid
Melting Point 6 °C [10][11]
Boiling Point 147-152 °C at 26 mmHg [11]
Density ~2.35 g/mL [10][11]
Refractive Index (n20/D) 1.621 [6][11]
Flash Point 108-110 °C [10]
Sparingly soluble in water;
Solubility miscible with ethanol, ether, [1][5]

chloroform

Synthesis and Experimental Protocols

1,4-diiodobutane is not found in significant quantities naturally and must be synthesized for

industrial and laboratory use.[1] Common synthesis routes involve nucleophilic substitution

reactions.[1]

Experimental Protocol: Synthesis from 1,4-Butanediol

One established method for preparing 1,4-diiodobutane is the reaction of 1,4-butanediol with a

mixture of potassium iodide, phosphorus pentoxide, and orthophosphoric acid. The following

protocol is adapted from established chemical preparations.[12]

Materials:

¢ 500 ml three-necked flask

e Thermometer
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 Airtight stirrer

» Reflux condenser

e 1,4-Butanediol (redistilled, 22.5 g)

o Potassium iodide (166 Q)

e Phosphorus pentoxide (32.5 g)

e 85% Orthophosphoric acid (67.5 ml)

e Ether (125 ml)

o Water (75 ml)

e 10% Sodium thiosulfate solution (25 ml)
e Saturated sodium chloride solution (100 ml)
e Anhydrous magnesium sulfate
Procedure:

e Place 32.5 g of phosphorus pentoxide and 67.5 ml of 85% orthophosphoric acid into the 500
ml three-necked flask equipped with a stirrer and reflux condenser.[12]

e Once the mixture has cooled to room temperature, add 166 g of potassium iodide and 22.5 g
of redistilled 1,4-butanediol.[12]

e Heat the stirred mixture to 100-120 °C for 4 hours.[12]

o Cool the reaction mixture to room temperature and add a mixture of 75 ml of water and 125
ml of ether.[12]

o Separate the ethereal layer. Decolorize it by washing with 25 ml of 10% sodium thiosulfate
solution.[12]

e Wash the ethereal layer with 100 ml of cold, saturated sodium chloride solution.[12]
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» Dry the solution with anhydrous magnesium sulfate.[12]

» Remove the ether by evaporation.[12]

» Purify the crude 1,4-diiodobutane by distillation under reduced pressure, collecting the
fraction that boils at 110 °C / 6 mmHg.[12]

The diagram below illustrates the general workflow for this synthesis.
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Synthesis Workflow of 1,4-Diiodobutane

1. Mix Reactants
(1,4-Butanediol, KI, P20s, H3POa4)

l

2. Heat Mixture
(100-120°C, 4h)

'

3. Quench & Extract
(Water & Ether)

l

4. Wash Ethereal Layer
(Na2S20s, NaCl)

'

5. Dry
(Anhydrous MgSOa)

'

6. Purify
(Vacuum Distillation)

Pure 1,4-Diiodobutane

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,4-diiodobutane.

Applications in Research and Development
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The bifunctional nature of 1,4-diiodobutane makes it a highly effective alkylating agent and a
key building block in organic synthesis.[1][2]

Role in Organic Synthesis

1,4-diiodobutane is frequently used to construct cyclic compounds and polymer chains.[1][2]
Its two iodine atoms serve as excellent leaving groups in nucleophilic substitution reactions,
allowing for the formation of new carbon-carbon or carbon-heteroatom bonds at both ends of
the butane chain.[2][10] This reactivity is fundamental for building complex molecular
architectures.[2]

The diagram below shows a generalized reaction pathway for the formation of a five-membered
ring, a common application.

Nucleophilic Substitution Pathway

Reactants
1,4-Diiodobutane Dinucleophile
I-(CH2)a-I (e.g., Nu-X-Nu)
AN

\ 5
\R‘roduct

Cyclic Compound

Click to download full resolution via product page

Caption: General pathway for cyclization using 1,4-diiodobutane.

Pharmaceutical and Drug Development

In the pharmaceutical industry, 1,4-diiodobutane serves as a crucial intermediate for
synthesizing a variety of active pharmaceutical ingredients (APIs).[3] Its ability to facilitate the
construction of heterocyclic compounds and complex carbon skeletons is invaluable for
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creating novel therapeutic agents.[1][3] For instance, it has been used in the synthesis of a
glutathione conjugate of busulfan for research purposes.[6] The reliable supply of high-purity
1,4-diiodobutane is essential for the efficiency and success of pharmaceutical research and
manufacturing.[3]

Safety and Handling

1,4-Diiodobutane is an irritant and requires careful handling to avoid exposure.
Hazard ldentification:

o Skin Irritation: Causes skin irritation (H315).[7][13][14]

o Eye Irritation: Causes serious eye irritation (H319).[7][13][14]

o Respiratory Irritation: May cause respiratory tract irritation (H335).[7][13]

Recommended Handling and Storage:

Ventilation: Use with adequate ventilation or in a laboratory fume hood.[13][15]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
appropriate protective clothing.[13][14][15]

Storage: Store in a cool, dry, and dark place in a tightly closed container under an inert gas.
[4][14] It is sensitive to light and air.[4]

Incompatibilities: Avoid contact with strong oxidizing agents.[4]
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[13][15]

» Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing.[13]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.[13]

« Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of water or
milk. Seek immediate medical attention.[13][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b107930#1-4-diiodobutane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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